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Compound of Interest

Compound Name: Hexabromobenzene-13C6

Cat. No.: B15582477 Get Quote

Hexabromobenzene-13C6: A Technical Safety
and Handling Guide
This guide provides a comprehensive overview of the safety data and handling precautions for

Hexabromobenzene-13C6. It is intended for researchers, scientists, and professionals in drug

development who may work with this substance. The information is compiled from various

safety data sheets and scientific resources, with a focus on presenting clear, actionable

guidance. It is important to note that Hexabromobenzene-13C6 is often supplied as a solution

in a solvent, such as toluene, which introduces additional hazards that must be considered.

Hazard Identification and Classification
Hexabromobenzene is classified as a hazardous substance. The isotopically labeled

Hexabromobenzene-13C6 is expected to have a similar toxicological profile. When supplied in

a solvent like toluene, the mixture is considered hazardous and flammable.

GHS Classification: According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), Hexabromobenzene is associated with the following hazards[1]:

Acute Toxicity (Oral, Dermal, Inhalation): Category 4. Harmful if swallowed, in contact with

skin, or if inhaled[2].

Skin Corrosion/Irritation: Category 2. Causes skin irritation[2][3].
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Serious Eye Damage/Eye Irritation: Category 2. Causes serious eye irritation[2][3].

Specific Target Organ Toxicity (Single Exposure): Category 3, targeting the respiratory

system[1][3].

Products that are solutions of Hexabromobenzene-13C6 in toluene carry additional

classifications related to the solvent, including[4][5][6][7]:

Flammable Liquids: Category 2 or 3.

Reproductive Toxicity: Category 2. Suspected of damaging the unborn child.

Aspiration Hazard: Category 1. May be fatal if swallowed and enters airways.

Specific Target Organ Toxicity (Repeated Exposure): Category 2. May cause damage to

organs through prolonged or repeated exposure.

Hazard Statements (H-Statements):

H225/H226: Highly flammable liquid and vapor / Flammable liquid and vapor[4][6].

H302/H312/H332: Harmful if swallowed, in contact with skin, or if inhaled[2].

H304: May be fatal if swallowed and enters airways[4].

H315: Causes skin irritation[2][3][6].

H319: Causes serious eye irritation[2].

H335/H336: May cause respiratory irritation / May cause drowsiness or dizziness[1][4].

H361d: Suspected of damaging the unborn child[4].

H373: May cause damage to organs through prolonged or repeated exposure[4].

H411/H413: Toxic to aquatic life with long lasting effects / May cause long lasting harmful

effects to aquatic life[1][5][6].
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of

Hexabromobenzene.

Property Value Source(s)

Molecular Formula C₆Br₆

Molecular Weight 551.49 g/mol (Unlabeled) [1][2][8]

557.44 g/mol (¹³C₆ Labeled) [7]

Appearance
Monoclinic needles or

white/pale beige powder
[1][2][9]

Melting Point >300 °C / 327 °C [1][8][10]

Boiling Point
205 °C (lit.) / 417.5 °C at 760

mmHg
[9][10]

Flash Point 86 °C (lit.) / 199.6 °C [9][10]

Solubility in Water Insoluble (0.16x10⁻³ mg/L) [1][2]

Solubility (Organic)

Soluble in chloroform (10

mg/mL), benzene (10%), and

petroleum ether (10%). Slightly

soluble in ethanol and diethyl

ether.

[1][10]

Log P (Octanol/Water Partition

Coefficient)
6.07 / 6.26 [1][9][10]

Handling Precautions and Experimental Protocols
Strict adherence to safety protocols is mandatory when handling Hexabromobenzene-13C6.

3.1. Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to minimize exposure to dust or vapors[5][9][11].
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Use explosion-proof electrical, ventilating, and lighting equipment, especially when handling

solutions in flammable solvents[4][5][6].

Ensure that eyewash stations and safety showers are readily accessible and close to the

workstation[11].

3.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards[9][11].

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected for integrity before use. The selected gloves must satisfy the specifications of

EU Directive 89/686/EEC and the standard EN 374[5][9].

Clothing: Wear fire/flame-resistant and impervious clothing to prevent skin contact[9][11].

Respiratory Protection: If exposure limits are exceeded or if dust/vapors are generated, use

a full-face respirator with an appropriate cartridge[9].

3.3. Safe Handling Workflow The following diagram outlines a logical workflow for the safe

handling of Hexabromobenzene-13C6.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Hexabromobenzene-13C6.
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3.4. Storage Requirements

Store containers tightly closed in a dry, cool, and well-ventilated place[4][9][11].

Keep the substance away from heat, sparks, open flames, and other ignition sources[4][5][6].

Store locked up and apart from incompatible materials such as strong oxidizing agents[5][9]

[11].

Emergency Procedures
4.1. First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

you feel unwell, call a POISON

CENTER or doctor.

[11][12]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin and hair with running

water (and soap if available).

Seek medical attention if

irritation occurs or persists.

[4][6][11]

Eye Contact

Rinse cautiously and

immediately with plenty of

water for at least 15 minutes,

also under the eyelids.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice.

[4][11][12]

Ingestion

Do NOT induce vomiting.

Rinse mouth. Never give

anything by mouth to an

unconscious person. Seek

immediate medical assistance.

[11]

4.2. Spill Response Protocol In the event of a spill, a clear and immediate response is critical to

mitigate hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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